
An In-Depth Technical Guide to 1-(2,5-
Dimethoxyphenyl)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-(2,5-Dimethoxyphenyl)ethanol

Cat. No.: B1338190 Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and analysis of 1-(2,5-Dimethoxyphenyl)ethanol, tailored for researchers, scientists, and

professionals in drug development.

Core Properties
1-(2,5-Dimethoxyphenyl)ethanol is a chemical compound of interest in organic synthesis and

as a potential intermediate in the manufacturing of pharmacologically active molecules. Its core

physicochemical properties are summarized below.

Property Value

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol [1]

IUPAC Name 1-(2,5-dimethoxyphenyl)ethanol

CAS Number 41038-40-8[1]

Experimental Protocols
The synthesis of 1-(2,5-Dimethoxyphenyl)ethanol can be achieved through various

established organic chemistry methods. A common and effective approach is the Grignard
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reaction, which involves the addition of a methylmagnesium halide to 2,5-

dimethoxybenzaldehyde.

Synthesis of 1-(2,5-Dimethoxyphenyl)ethanol via Grignard Reaction

Materials:

2,5-dimethoxybenzaldehyde

Methylmagnesium iodide (or bromide), 3.0 M solution in diethyl ether

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Procedure:

A solution of 2,5-dimethoxybenzaldehyde in anhydrous diethyl ether is prepared in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath.

Methylmagnesium iodide solution is added dropwise to the stirred solution of the aldehyde

via an addition funnel. The rate of addition is controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours to ensure the reaction goes to completion.
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The reaction is then carefully quenched by the slow, dropwise addition of a saturated

aqueous solution of ammonium chloride while cooling the flask in an ice bath.

The resulting mixture is transferred to a separatory funnel, and the organic layer is

separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

product.

The crude 1-(2,5-Dimethoxyphenyl)ethanol can be purified by column chromatography on

silica gel.

Analytical Characterization:

The identity and purity of the synthesized 1-(2,5-Dimethoxyphenyl)ethanol can be confirmed

using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the molecular structure.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the hydroxyl (-OH)

functional group.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to

determine the purity of the compound and confirm its molecular weight.

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for 1-(2,5-Dimethoxyphenyl)ethanol
from 2,5-dimethoxybenzaldehyde using a Grignard reagent.
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Synthetic pathway of 1-(2,5-Dimethoxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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